Cas no 1187928-77-3 (3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride)

• Product Name: 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• CAS No: 1187928-77-3
• MF: C₄H₉ClN₄O
• MW: 164.593458890915
• MDL: MFCD06738809
• CID: 4576407
• PubChem ID: 135905243
• Update Time: 2025-10-29

3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL-(5-OXO-4,5-DIHYDRO-1H-[1,2,4]TRIAZOL-3-YLMETHYL)-AMINE HCL
• 3-[(methylamino)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride
• 5-METHYLAMINOMETHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE HYDROCHLORIDE
• 5-[(methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one hydrochloride
• 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

• MDL： MFCD06738809
• Inchi： 1S/C4H8N4O.ClH/c1-5-2-3-6-4(9)8-7-3;/h5H,2H2,1H3,(H2,6,7,8,9);1H
• InChI Key： LQKALELIIHGVHE-UHFFFAOYSA-N
• SMILES： C(C1=NNC(=O)N1)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Additional information on 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride

3-(Methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride (CAS No. 1187928-77-3): A Comprehensive Overview

3-(Methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride, commonly referred to by its CAS number 1187928-77-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolones, which are known for their diverse applications in drug discovery and materials science. The structure of 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride is characterized by a triazole ring system with a methylamino substituent and a hydroxyl group at specific positions. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and antifungal agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. This finding underscores the importance of CAS No. 1187928-77-3 in addressing the growing challenge of antibiotic resistance.

The synthesis of 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazol-5-one hydrochloride involves a multi-step process that typically begins with the reaction of an appropriate amine with a triazole derivative. The optimization of reaction conditions has been a focus of recent research efforts to enhance yield and purity. For example, a 2023 paper in *Organic Process Research & Development* reported a scalable method for synthesizing this compound using microwave-assisted techniques. This advancement not only improves production efficiency but also aligns with green chemistry principles by reducing solvent usage and reaction time.

In terms of physical properties, CAS No. 1187928-77-3 is known for its high solubility in polar solvents such as water and methanol. This characteristic makes it suitable for applications requiring precise control over drug delivery systems. Additionally, the compound exhibits moderate stability under physiological conditions, which is critical for its potential use in pharmaceutical formulations.

The biological activity of 3-(methylamino)methyl-4,5-dihydro-1H-1,2,4-triazolone hydrochloride has been extensively studied in vitro and in vivo models. Preclinical studies have shown that it possesses anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

One area where CAS No. 1187928-77_3 has garnered significant attention is its role as an intermediate in the synthesis of more complex molecules. For example, researchers have utilized it as a building block for constructing heterocyclic compounds with enhanced bioavailability and efficacy. A notable example is its use in the development of peptide-based drugs targeting specific receptors involved in neurodegenerative diseases.

In conclusion,3-(methylamino)methyl_4_5_dihydro_1H_!_triazolone hydrochloride (CAS No._!_!_!_!_!_!_!_!_!_!_!_!_!_!_!) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool in drug discovery and materials science research.